Cas no 178433-83-5 (1-2-(2-chlorophenyl)ethylpiperazine)

• Product Name: 1-2-(2-chlorophenyl)ethylpiperazine
• CAS No: 178433-83-5
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• MDL: MFCD16313468
• CID: 5303581
• PubChem ID: 62488872
• Update Time: 2025-05-20

1-2-(2-chlorophenyl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-Chlorophenyl)ethyl]piperazine 2HCl
• 1-[2-(2-Chlorophenyl)ethyl]piperazine dihydrochloride
• 1-(2-Chlorophenethyl)piperazine
• 1-2-(2-chlorophenyl)ethylpiperazine

• MDL： MFCD16313468
• Inchi： 1S/C12H17ClN2/c13-12-4-2-1-3-11(12)5-8-15-9-6-14-7-10-15/h1-4,14H,5-10H2
• InChI Key： LXPPFUQUPZHDOE-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=CC=C2Cl)CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 1-2-(2-chlorophenyl)ethylpiperazine

1-2-(2-Chlorophenyl)Ethylpiperazine (CAS No. 178433-83-5)

1-2-(2-Chlorophenyl)Ethylpiperazine, also known by its CAS number 178433-83-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperazines, which are six-membered rings containing two nitrogen atoms. The structure of 1-2-(2-Chlorophenyl)Ethylpiperazine features a piperazine ring substituted with a 2-chlorophenylethyl group, making it a derivative with unique chemical and biological properties.

The synthesis of 1-2-(2-Chlorophenyl)Ethylpiperazine typically involves a multi-step process, often starting with the preparation of the piperazine ring. This is followed by the introduction of the 2-chlorophenylethyl group through methods such as nucleophilic substitution or coupling reactions. The exact synthetic pathway may vary depending on the desired purity and scale of production, but modern techniques have made it possible to achieve high yields and precise control over the product's structure.

In terms of physical properties, 1-2-(2-Chlorophenyl)Ethylpiperazine is known for its stability under standard conditions. It has a melting point that falls within a range typical for organic compounds of its class, and its solubility in common organic solvents like dichloromethane and ethanol makes it suitable for various laboratory applications. The compound's molecular weight is approximately 255.67 g/mol, and its density is around 1.1 g/cm³, which are important parameters for handling and storage.

The biological activity of 1-2-(2-Chlorophenyl)Ethylpiperazine has been a focal point of recent research. Studies have shown that this compound exhibits potential as a ligand in drug design, particularly in the development of agents targeting specific receptors or enzymes. Its ability to interact with biological systems makes it a valuable tool in pharmacological research. For instance, investigations into its binding affinity with certain G-protein coupled receptors (GPCRs) have revealed promising results, suggesting its potential role in treating conditions such as neurological disorders or inflammation.

In addition to its pharmacological applications, 1-2-(2-Chlorophenyl)Ethylpiperazine has found utility in materials science. Its unique structural features make it an attractive candidate for use in polymer chemistry, where it can serve as a building block for advanced materials with tailored properties. Researchers are exploring its potential in creating self-healing polymers or materials with enhanced mechanical strength, which could have applications in industries ranging from electronics to construction.

The environmental impact of 1-2-(2-Chlorophenyl)Ethylpiperazine is another area of growing interest. As industries increasingly prioritize sustainability, understanding the compound's biodegradability and toxicity is crucial. Recent studies indicate that under controlled conditions, the compound undergoes slow degradation, primarily through hydrolysis and microbial action. However, further research is needed to assess its long-term effects on ecosystems and develop strategies for safe disposal.

In conclusion, 1-2-(2-Chlorophenyl)Ethylpiperazine (CAS No. 178433-83-5) is a versatile compound with applications spanning multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methods and biological research, positions it as an important tool in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly significant role in the development of innovative solutions across various fields.